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Compound of Interest

Compound Name: Lead oxide sulfate

Cat. No.: B080611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formulas, properties,
synthesis, and analysis of key basic lead sulfates: tetrabasic lead sulfate, tribasic lead sulfate,
and dibasic lead sulfate. These compounds are of significant interest in various industrial
applications, most notably in the manufacturing of lead-acid batteries.

Chemical Formulas and Identification

The fundamental identity of the three primary basic lead sulfates is established by their distinct
chemical formulas and molecular weights.

Compound Chemical Formula Common Abbreviation
Tetrabasic Lead Sulfate 4Pb0O-PbSO4 4BS
Tribasic Lead Sulfate 3PbO-PbS04-H20 3BS
Dibasic Lead Sulfate 2PbO-PbS0O4 2BS

Physicochemical Properties

The physical and chemical properties of these compounds are critical for their application and
are summarized below.
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Property

Tetrabasic Lead
Sulfate
(4PbO-PbS04)

Tribasic Lead
Sulfate
(3PbO-PbS04-H20)

Dibasic Lead
Sulfate
(2PbO-PbS04)

Molecular Weight (

1196.9 990.86 899.6
g/mol)
Density (g/cm?3) ~7.1 6.9 - 7.1]1] ~6.6

White or slightly ) )

) White or yellowish )
Appearance yellow crystalline White powder.
powder[1][2].
powder.
o Very slightly soluble

Solubility in Water Insoluble. Insoluble.

(102 mg/L at 20°C)[1].

Solubility in Other
Solvents

Soluble in nitric acid.

Soluble in nitric acid,
hot concentrated
hydrochloric acid,
ammonium acetate,
and sodium acetate
solutions; partially
soluble in acetic
acid[1].

Soluble in nitric acid
and ammonium

acetate.

Thermal Stability

Decomposes at high

temperatures.

Loses crystal water at
135°C and turns
yellow[1].

Stable under normal

conditions.

Crystal Structure

The crystal structures of these basic lead sulfates have been elucidated, revealing their

complex arrangements.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.researchgate.net/publication/271920553_Thermogravimetric_study_of_the_reduction_of_basic_lead_sulphate
https://www.researchgate.net/publication/271920553_Thermogravimetric_study_of_the_reduction_of_basic_lead_sulphate
http://sedici.unlp.edu.ar/bitstream/handle/10915/147279/IR_spectroscopic_characterization_of_tetrabasic_lead_sulphate.pdf-PDFA.pdf?sequence=1
https://www.researchgate.net/publication/271920553_Thermogravimetric_study_of_the_reduction_of_basic_lead_sulphate
https://www.researchgate.net/publication/271920553_Thermogravimetric_study_of_the_reduction_of_basic_lead_sulphate
https://www.researchgate.net/publication/271920553_Thermogravimetric_study_of_the_reduction_of_basic_lead_sulphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Key Structural
Compound Crystal System Space Group
Features

The structure is
closely related to that
Tetrabasic Lead o of tetragonal PbO,
Monoclinic P21/c ) )
Sulfate with one of the six Pb
sites being occupied

by a sulfate group[2].

The structure consists
of layers of

Tribasic Lead Sulfate Orthorhombic Pnma [PbaO2(0OH)2(S04)]2+
and interlayer water

molecules.

Detailed crystal
— ) structure information
Dibasic Lead Sulfate Orthorhombic - )
is less commonly

reported.

Experimental Protocols

This section details the methodologies for the synthesis and analysis of basic lead sulfates.

Synthesis Protocols

This protocol describes a common laboratory-scale synthesis of 4BS.
Materials:

e Lead(ll) oxide (PbO)

 Sulfuric acid (H2S0a4), concentrated

» Deionized water

Procedure:
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» A stoichiometric amount of PbO is suspended in deionized water in a three-necked flask
equipped with a mechanical stirrer and a condenser.

e The suspension is heated to 80-90°C with vigorous stirring.

e A calculated amount of concentrated H2SOa, corresponding to a PbO:PbSO4 molar ratio of
4:1, is slowly added to the heated suspension.

e The reaction mixture is maintained at 80-90°C and stirred continuously for 4-6 hours.

 After the reaction, the solid product is collected by filtration and washed thoroughly with
deionized water to remove any unreacted starting materials and soluble byproducts.

e The washed product is then dried in an oven at 100-110°C to a constant weight to yield
tetrabasic lead sulfate.

This protocol outlines the synthesis of 3BS through a precipitation reaction.

Materials:

Lead(ll) oxide (PbO)

Sulfuric acid (H2S0a4), dilute solution (e.g., 1 M)

Deionized water

Acetic acid (optional, as a catalyst)

Procedure:

o Lead(ll) oxide is mixed with an appropriate amount of deionized water to form a slurry.

o A small amount of acetic acid can be added to the slurry to facilitate the reaction.

o Under constant stirring, a dilute solution of sulfuric acid is added dropwise to the PbO slurry.
The molar ratio of PbO to H2SOa4 should be maintained at approximately 3:1.
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e The reaction is typically carried out at a controlled temperature, for example, 60-70°C, for a
period of 1-2 hours to ensure complete reaction.

» The resulting white precipitate of tribasic lead sulfate is then filtered, washed with deionized
water until the filtrate is neutral, and subsequently dried.

This method involves the reaction of a soluble lead salt with a soluble sulfate.
Materials:

o Lead(ll) acetate [Pb(CHsCOO)z]

o Sodium sulfate (Na2S0a4)

» Deionized water

Procedure:

e Prepare an aqueous solution of lead(ll) acetate.

o Prepare a separate aqueous solution of sodium sulfate.

» Slowly add the sodium sulfate solution to the lead acetate solution with constant stirring. A
white precipitate of dibasic lead sulfate will form immediately. The stoichiometry should be
controlled to a 2:1 molar ratio of lead acetate to sodium sulfate.

e The precipitate is aged by stirring the mixture for a period to ensure complete precipitation
and desired particle size.

e The product is then collected by filtration, washed extensively with deionized water to
remove the sodium acetate byproduct, and dried.

Analytical Methods

A variety of techniques are employed to characterize the synthesized basic lead sulfates.

Purpose: To identify the crystalline phases present in the sample and to determine the crystal
structure.
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Methodology:

A powdered sample of the basic lead sulfate is prepared and mounted on a sample holder.

The sample is irradiated with monochromatic X-rays (commonly Cu Ka radiation).

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (26).

The resulting diffraction pattern is a fingerprint of the crystalline material and can be
compared with standard diffraction patterns from databases (e.g., JCPDS-ICDD) for phase
identification. Rietveld refinement can be used for detailed structural analysis.[3]

Purpose: To observe the morphology, particle size, and surface features of the basic lead

sulfate crystals.

Methodology:

A small amount of the powder sample is mounted on an SEM stub using conductive
adhesive tape or carbon paint.

The sample is then coated with a thin layer of a conductive material (e.g., gold or carbon) to
prevent charging under the electron beam.

The sample is placed in the SEM chamber, and a focused beam of electrons is scanned
across the surface.

Secondary electrons, backscattered electrons, and characteristic X-rays emitted from the
sample are detected to generate images and elemental composition maps.

Purpose: To study the thermal stability and decomposition behavior of the basic lead sulfates.

Methodology:

A small, accurately weighed sample is placed in a crucible within a thermogravimetric
analyzer (TGA) or differential scanning calorimeter (DSC).

The sample is heated at a controlled rate in a specific atmosphere (e.g., air, nitrogen).
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» TGA measures the change in mass of the sample as a function of temperature, indicating
decomposition or dehydration events.

o DSC measures the heat flow to or from the sample compared to a reference, identifying
phase transitions, melting, or decomposition temperatures.

Purpose: To identify the functional groups (e.g., SO42-, OH™) and to probe the local chemical
environment within the crystal structure.

Methodology:

e FTIR: A small amount of the powdered sample is mixed with KBr and pressed into a pellet, or
analyzed directly using an ATR (Attenuated Total Reflectance) accessory. The sample is then
irradiated with infrared light, and the absorption of specific frequencies is measured.

e Raman: A laser beam is focused on the sample, and the inelastically scattered light is
collected and analyzed. The frequency shifts in the scattered light correspond to the
vibrational modes of the molecules.

Role in Lead-Acid Battery Chemistry

Basic lead sulfates are crucial intermediates in the production of the active materials in lead-
acid battery plates. Their formation and subsequent transformation during the "curing" and
"formation" processes significantly impact battery performance and lifespan.

/l Nodes Pasting [label="Pasting Process\n(Lead Oxide Paste)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Curing [label="Curing Process", fillcolor="#FBBC05",
fontcolor="#202124"]; Formation [label="Formation Process\n(Electrochemical)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Positive_Plate [label="Positive Plate\n(a-PbO2 and
B-Pb0Oz2)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Negative_Plate
[label="Negative Plate\n(Sponge Lead, Pb)", shape=ellipse, fillcolor="#5F6368",
fontcolor="#FFFFFF"]; TBLS [label="Tribasic Lead Sulfate\n(3PbO-PbS0O4-H20)",
fillcolor="#FFFFFF", fontcolor="#202124"]; QTBS [label="Tetrabasic Lead
Sulfate\n(4PbO-PbS0Oa4)", fillcolor="#FFFFFF", fontcolor="#202124"]; alpha_PbO2 [label="a-
PbO2\n(Hard, dense structure)”, fillcolor="#FFFFFF", fontcolor="#202124"]; beta_PbO2
[label="B-PbO2\n(Higher capacity)", fillcolor="#FFFFFF", fontcolor="#202124"];
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I/l Edges Pasting -> Curing [label="Heat & Humidity"]; Curing -> TBLS [label="Forms at lower
temp."]; Curing -> QTBS [label="Forms at higher temp."]; TBLS -> Formation; QTBS ->
Formation; Formation -> Positive_Plate; Formation -> Negative_Plate; TBLS -> beta_PbO2
[label="Transforms to", style=dashed, color="#202124"]; QTBS -> alpha_PbO2
[label="Transforms to", style=dashed, color="#202124"]; alpha_PbO2 -> Positive_Plate
[label="Contributes to", style=dotted, color="#202124"]; beta_PbO2 -> Positive_Plate
[label="Contributes to", style=dotted, color="#202124"]; } .dot Caption: Formation of active
materials in a lead-acid battery plate.

During the curing process, the lead oxide paste is converted into a mixture of tribasic and
tetrabasic lead sulfates. The ratio of these two compounds is dependent on the curing
temperature and humidity. Subsequently, during the electrochemical formation process, these
basic lead sulfates are converted into the active materials of the battery plates.

// Edges TBLS -> Formation [color="#4285F4"]; QTBS -> Formation [color="#4285F4"];
Formation -> alpha_PbO2 [label="from 4BS", color="#202124"]; Formation -> beta_PbO2
[label="from 3BS", color="#202124"]; } .dot Caption: Transformation of basic lead sulfates
during battery formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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